4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide

• CAS No.: 60925-55-5
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol
• IUPAC Name: 4-(3-ethoxy-2-oxopropyl)benzenecarboximidamide
• InChI: InChI=1S/C12H16N2O2/c1-2-16-8-11(15)7-9-3-5-10(6-4-9)12(13)14/h3-6H,2,7-8H2,1H3,(H3,13,14)
• InChI Key: PGJIBSVWTRDIQO-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)CC1=CC=C(C=C1)C(=N)N

Description

4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide is an organic compound with a complex structure that includes an aromatic benzene ring, an ethoxy group, and a carboximidamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide typically involves multiple steps, starting from simpler organic molecules. One common method involves the electrophilic aromatic substitution reaction, where an ethoxy group is introduced to the benzene ring. This is followed by the formation of the carboximidamide group through a series of reactions involving reagents such as ammonia or amines .

Industrial Production Methods

In industrial settings, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: Electrophilic aromatic substitution is a common reaction for this compound, where different substituents can be introduced to the benzene ring

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups to the benzene ring .

Scientific Research Applications

4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential as a pharmaceutical agent or its role in drug development.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide involves its interaction with specific molecular targets. The compound may act as an electrophile or nucleophile in various reactions, depending on the functional groups involved. The pathways and molecular targets can vary based on the specific application and the environment in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(3-Ethoxy-2-oxopropyl)benzene-1-carboximidamide include:

• 4-(2-Ethoxy-2-oxopropyl)benzene-1-carboximidamide
• 4-(3-Methoxy-2-oxopropyl)benzene-1-carboximidamide
• 4-(3-Ethoxy-2-oxopropyl)benzene-1-carboxamide

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical properties and reactivity. This makes it valuable for specific applications where these properties are advantageous .